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Compound of Interest

Compound Name: 5-Methoxy-1,3-benzoxazole-2-thiol

Cat. No.: B1586402 Get Quote

An In-Depth Technical Guide to the Biological Activity of 5-Methoxy-1,3-benzoxazole-2-thiol:
A Scaffold-Based Analysis

Executive Summary
The benzoxazole nucleus is recognized in medicinal chemistry as a "privileged scaffold,"

forming the core of numerous compounds with a wide spectrum of biological activities.[1]

Specifically, the 1,3-benzoxazole-2-thiol moiety has served as a foundational template for the

development of novel therapeutic agents. This guide focuses on a specific derivative, 5-
Methoxy-1,3-benzoxazole-2-thiol. While direct research on this particular molecule is limited,

its structural features—the benzoxazole-2-thiol core and the electron-donating 5-methoxy

group—allow for a comprehensive, evidence-based exploration of its potential biological

activities. By analyzing structurally related analogs and the known influence of methoxy

substituents, this document provides a technical framework for researchers and drug

development professionals to understand and investigate the therapeutic promise of this

compound. We will delve into its physicochemical properties, synthesis, and anticipated

activities in oncology and microbiology, supported by detailed experimental protocols for its

evaluation.

Physicochemical Profile and Synthesis
Understanding the fundamental characteristics of a compound is the first step in evaluating its

potential as a drug candidate. 5-Methoxy-1,3-benzoxazole-2-thiol is a stable, powder-form
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compound with properties that make it a suitable starting point for chemical synthesis and

biological screening.

Table 1: Physicochemical Properties of 5-Methoxy-1,3-benzoxazole-2-thiol

Property Value Reference

CAS Number 49559-83-3 [2]

Molecular Formula C₈H₇NO₂S [2]

Molecular Weight 181.21 g/mol [2]

Appearance Powder [2]

Melting Point 218-223 °C [2]

Synonyms

2-Mercapto-5-

methoxybenzo[d]oxazole, 5-

Methoxy-2(3H)-

benzoxazolethione

[3]

SMILES COc1ccc2oc(S)nc2c1 [2]

InChI Key
QGTUVLRFJOUWBN-

UHFFFAOYSA-N
[2]

Synthesis of the Core Scaffold
The synthesis of the benzoxazole-2-thiol core is a well-established chemical transformation. It

typically involves the cyclization of an appropriate o-aminophenol derivative. For the target

compound, this precursor is 2-amino-4-methoxyphenol, which is reacted with carbon disulfide

(CS₂) in the presence of a base like potassium hydroxide (KOH).[4] This one-pot reaction is

efficient and provides a high yield of the desired heterocyclic core.
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Reactants

Process

Product

2-Amino-4-methoxyphenol

Cyclization Reaction
(Reflux in Methanol)

Carbon Disulfide (CS₂) Potassium Hydroxide (KOH)

5-Methoxy-1,3-benzoxazole-2-thiol

High Yield

Potential 'R' Groups

5-Methoxy-1,3-
benzoxazole-2-thiol

S-Alkylation
(e.g., R-Br, Base)

Library of 2-Thioether Derivatives

Introduce diverse 'R' groups

Benzamide Moieties Piperazine Rings Triazole Conjugates Aliphatic Chains
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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